(E)-4-Methoxystilbene-3,3',5,5'-tetrol
Overview
Description
(E)-4-Methoxystilbene-3,3',5,5'-tetrol is a natural product found in Phoenix dactylifera, Yucca schidigera, and other organisms with data available.
Scientific Research Applications
Antioxidant Properties
(E)-4-Methoxystilbene-3,3',5,5'-tetrol has been noted for its strong antioxidant properties. Research indicates that it can significantly inhibit protein carbonylation and reduce oxidation of thiol groups in blood platelets treated with platinum compounds, thereby serving as a protective factor during chemotherapy or cancer prophylaxis (Olas et al., 2006). It has similar, and in some tests, more potent antioxidative effects compared to resveratrol, especially in antioxidative tests against peroxynitrite-induced oxidative damage (Olas et al., 2008).
Insect Growth Regulatory Activities
The compound has demonstrated insect growth regulatory activities. It was found to significantly affect the growth of Fall Armyworm, an insect pest of corn. This suggests its potential as a natural insecticidal agent (Torres et al., 2003).
Anti-platelet Effects
Studies show that (E)-4-Methoxystilbene-3,3',5,5'-tetrol has anti-platelet effects. It has been observed to reduce platelet aggregation induced by thrombin and ADP, suggesting a role in cardiovascular health by inhibiting free radical generation in blood platelets (Olas et al., 2002).
Binding Sites and Functional Changes in Proteins
Research involving computational ligand-docking methods showed potential binding sites of (E)-4-Methoxystilbene-3,3',5,5'-tetrol to glyceraldehyde 3-phosphate dehydrogenase (GAPDH), indicating its influence on the structure and activity of this enzyme (Rodacka et al., 2015).
Nematocidal Activity
(E)-4-Methoxystilbene-3,3',5,5'-tetrol has shown nematocidal activity, indicating its potential use in pest control. This activity is particularly significant when hydroxy groups are present at certain positions on the stilbene structure (Ali et al., 1992).
properties
Product Name |
(E)-4-Methoxystilbene-3,3',5,5'-tetrol |
|---|---|
Molecular Formula |
C15H14O5 |
Molecular Weight |
274.27 g/mol |
IUPAC Name |
5-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]-2-methoxybenzene-1,3-diol |
InChI |
InChI=1S/C15H14O5/c1-20-15-13(18)6-10(7-14(15)19)3-2-9-4-11(16)8-12(17)5-9/h2-8,16-19H,1H3/b3-2+ |
InChI Key |
BKJYMZRGLINXRP-NSCUHMNNSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1O)/C=C/C2=CC(=CC(=C2)O)O)O |
SMILES |
COC1=C(C=C(C=C1O)C=CC2=CC(=CC(=C2)O)O)O |
Canonical SMILES |
COC1=C(C=C(C=C1O)C=CC2=CC(=CC(=C2)O)O)O |
synonyms |
trans-3,3',5,5'-tetrahydroxy-4'-methoxystilbene |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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